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Compound of Interest

Compound Name: W-5 hydrochloride

Cat. No.: B013482

For Researchers, Scientists, and Drug Development Professionals

Abstract

W-5 hydrochloride, with the CAS number 61714-25-8, is a cell-permeable and reversible
calmodulin (CaM) antagonist. Its chemical name is N-(6-aminohexyl)-1-
naphthalenesulfonamide hydrochloride. This compound serves as a crucial tool in cell signaling
research, primarily by inhibiting the activity of calmodulin-dependent enzymes. It is structurally
related to the more potent calmodulin antagonist, W-7, and is often employed as a negative
control to elucidate the specific effects of calmodulin inhibition in various cellular processes.
This technical guide provides a comprehensive overview of W-5 hydrochloride, including its
biochemical properties, mechanism of action, detailed experimental protocols for its use, and a
summary of key quantitative data.

Core Properties and Mechanism of Action

W-5 hydrochloride functions as a competitive antagonist of calmodulin. Calmodulin is a
ubiquitous, calcium-binding protein that acts as a key intracellular calcium sensor, modulating
the activity of a wide array of downstream effector proteins in response to changes in
intracellular calcium concentration ([Ca2*]i).

The primary mechanism of action of W-5 hydrochloride involves its binding to the hydrophobic
domains of calmodulin that are exposed upon calcium binding. This interaction prevents
calmodulin from binding to and activating its target enzymes, thereby inhibiting their function.
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Quantitative Data

The following tables summarize the key quantitative data for W-5 hydrochloride, providing a
clear comparison of its inhibitory activities.

Table 1: Inhibitory Potency of W-5 Hydrochloride

Target Enzyme ICso0 Value Reference(s)

Myosin Light Chain Kinase

(MLCK) 230 pM [1]

Caz*-Calmodulin-Dependent
: 240 uM [11[2][3]
Phosphodiesterase

Table 2: Chemical and Physical Properties

Property Value Reference(s)
CAS Number 61714-25-8 [1][2]
Molecular Formula C16H22N202S - HCI

Molecular Weight 342.88 g/mol

Appearance Crystalline solid

» Soluble in DMSO (50mM) and
Solubility [4]
water (10mM)

Signaling Pathways

W-5 hydrochloride's antagonism of calmodulin disrupts multiple signaling pathways. Below
are diagrams illustrating its points of intervention in two major calmodulin-regulated pathways.

Inhibition of the Myosin Light Chain Kinase (MLCK)
Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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